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Compound of Interest

Compound Name: 2-Bromobenzoylacetonitrile

Cat. No.: B1278727

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure laboratory environment and
regulatory compliance. This document provides a comprehensive, step-by-step guide for the
proper disposal of 2-Bromobenzoylacetonitrile (CAS No. 53882-80-7), a halogenated organic
compound. Adherence to these procedures is critical for minimizing health risks and
environmental impact.

Immediate Safety and Hazard Profile

2-Bromobenzoylacetonitrile is classified as a hazardous substance. While a comprehensive
Safety Data Sheet (SDS) with specific quantitative toxicity data for this exact compound is not
readily available, data from structurally similar compounds, such as 2-Bromophenylacetonitrile,
indicate significant potential hazards. The primary risks include acute toxicity if swallowed, in
contact with skin, or if inhaled.[1][2][3] It is also known to cause skin and serious eye irritation.

[11[2][3]

Core Hazards:

» Acute Toxicity: Harmful or toxic if ingested, absorbed through the skin, or inhaled.[1][2][3]
o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation.[2]
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o Lachrymator: Substance which increases the flow of tears.[2][3]

e Hazardous Decomposition: Thermal decomposition may produce highly toxic fumes,
including hydrogen cyanide and nitrogen oxides.

Quantitative Data Summary

The following table summarizes key physical and chemical data, primarily based on the closely
related compound 2-Bromophenylacetonitrile, due to the limited availability of data for 2-
Bromobenzoylacetonitrile. This information is crucial for understanding its behavior and
ensuring safe handling.

Value (for 2-
Property o Reference
Bromophenylacetonitrile)

53882-80-7 (for 2-
CAS Number o --INVALID-LINK--
Bromobenzoylacetonitrile)

Molecular Formula CoHeBrNO --INVALID-LINK--
Molecular Weight 224.06 g/mol --INVALID-LINK--

Physical State Solid Assuming based on similar

structures

Melting Point/Range 1°C/33.8°F --INVALID-LINK--[1]
Boiling Point/Range 140 °C /284 °F @ 13 mmHg --INVALID-LINK--[4]
Density 1.51 g/mL at 25 °C --INVALID-LINK--[4]

Flash Point 110 °C /230 °F --INVALID-LINK--[1]

) ) Strong oxidizing agents,
Incompatible Materials --INVALID-LINK--
Strong bases

Procedural Guidance for Disposal

The following protocols provide detailed methodologies for the safe disposal of 2-
Bromobenzoylacetonitrile.
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Experimental Protocol: Waste Collection and
Segregation

Objective: To safely collect and segregate waste 2-Bromobenzoylacetonitrile and
contaminated materials.

Materials:

» Designated, chemically compatible waste container (e.g., high-density polyethylene - HDPE)
labeled "Halogenated Organic Waste."

o Personal Protective Equipment (PPE):

[¢]

Nitrile gloves (double-gloving recommended)

o

Chemical splash goggles

Face shield

o

Lab coat

[¢]

o Waste labels/tags
Procedure:

o Container Designation: Select a clearly marked, chemically compatible container with a
secure, tight-fitting lid. This container should be exclusively for "Halogenated Organic
Waste."

e Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical
name "2-Bromobenzoylacetonitrile,” and any other chemical constituents with their
approximate percentages.

o \Waste Transfer:

o Conduct all waste transfers within a certified chemical fume hood to minimize inhalation

exposure.
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o For solid waste, carefully transfer the material into the designated waste container using a
chemically resistant scoop or spatula.

o For materials contaminated with 2-Bromobenzoylacetonitrile (e.g., gloves, weigh boats,
pipette tips), place them directly into the halogenated organic waste container.

o Container Sealing and Storage:
o Securely close the waste container lid after each addition of waste.

o Store the sealed container in a designated satellite accumulation area, away from
incompatible materials such as strong oxidizing agents and bases.

Experimental Protocol: Spill Decontamination

Objective: To safely clean and decontaminate a minor spill of 2-Bromobenzoylacetonitrile
within a laboratory setting.

Materials:
 Spill kit containing absorbent material (e.g., vermiculite, sand, or commercial sorbent pads)
o Decontamination solutions:
o Suitable organic solvent (e.g., ethanol or acetone)
o Soap and water solution
e Disposable cloths or wipes
e PPE as listed in the waste collection protocol
o Designated "Halogenated Organic Waste" container
Procedure:
e Immediate Spill Response:

o Alert personnel in the immediate area and restrict access.
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o Ensure the spill is contained within a chemical fume hood if possible. Keep the fume hood
sash at the lowest practical height.

o Don PPE: Wear a lab coat, chemical splash goggles, a face shield, and double nitrile gloves.
e Contain and Absorb:

o For solid spills, carefully sweep or scoop the material into a designated waste container.

o For solutions, cover the spill with an inert absorbent material.

o Collect Waste: Carefully scoop the absorbed material and any contaminated debris (e.g.,
broken glass) into the designated "Halogenated Organic Waste" container.

o Decontaminate:

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone)
to dissolve any remaining residue.

o Follow with a thorough wash of the area with soap and water.

o Place all cleaning materials (wipes, absorbent pads) into the waste container.
» Final Disposal:

o Seal the waste container and store it in the satellite accumulation area.

o Arrange for pickup through your institution's Environmental Health and Safety (EHS) or
hazardous waste disposal program.

Visualized Workflows and Logical Relationships

To further clarify the disposal process, the following diagrams illustrate the key decision-making
and operational workflows.
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Caption: Decision pathway for the disposal of 2-Bromobenzoylacetonitrile.
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Caption: Step-by-step workflow for responding to a 2-Bromobenzoylacetonitrile spill.

Final Disposal Route

The ultimate disposal of 2-Bromobenzoylacetonitrile, as with other halogenated organic
compounds, is through high-temperature incineration at a licensed hazardous waste facility. Do
not attempt to dispose of this chemical via standard laboratory drains or as regular solid waste.
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Always consult with your institution's EHS department to ensure compliance with all local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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